![molecular formula C18H14N4O2 B2410210 N-((1H-benzo[d]imidazol-2-yl)methyl)-5-phenyloxazole-2-carboxamide CAS No. 1787905-54-7](/img/structure/B2410210.png)
N-((1H-benzo[d]imidazol-2-yl)methyl)-5-phenyloxazole-2-carboxamide
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Overview
Description
The compound “N-((1H-benzo[d]imidazol-2-yl)methyl)-5-phenyloxazole-2-carboxamide” is a complex organic molecule that contains several functional groups, including a benzimidazole ring, a phenyloxazole ring, and a carboxamide group .
Synthesis Analysis
While specific synthesis methods for this compound were not found, the synthesis of similar compounds often involves the formation of C-N bonds via an aromatic aldehyde and o-phenylenediamine .Molecular Structure Analysis
The molecular structure of similar compounds has been characterized using various spectroscopic techniques, including IR, UV-visible, 1H-NMR, 13C-NMR, mass spectroscopy, TGA, and powder XRD .Chemical Reactions Analysis
The chemical reactions involving similar compounds often involve the formation of C-N bonds via an aromatic aldehyde and o-phenylenediamine .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been analyzed using various spectroscopic techniques .Scientific Research Applications
Angiotensin II Receptor Antagonists
Research has identified compounds related to N-((1H-benzo[d]imidazol-2-yl)methyl)-5-phenyloxazole-2-carboxamide as potent nonpeptide angiotensin II receptor antagonists. These compounds, including a series of N-(biphenylylmethyl)imidazoles, have shown significant antihypertensive effects upon oral administration. The presence of an acidic group at specific positions is crucial for their activity, highlighting their potential in treating hypertension (Carini et al., 1991).
Antiviral Activity
Another application involves the synthesis of imidazo[1,2-a]pyridines, which have been designed and tested as antirhinovirus agents. These compounds show the importance of the imidazo ring and its substitution pattern for antiviral activity, providing a pathway for developing treatments against human rhinovirus infections (Hamdouchi et al., 1999).
Anti-inflammatory and Analgesic Activities
Further research has delved into the anti-inflammatory and analgesic properties of imidazothiazole derivatives. These studies have synthesized new carboxamides carrying the benzoxazole group and investigated their effects, revealing compounds with promising cell viability and potential for treating inflammation and pain (Soyer Can et al., 2021).
Mechanism of Action
Target of Action
Compounds containing the imidazole moiety have been known to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Mode of Action
Imidazole derivatives have been reported to show different biological activities, which suggests that they may interact with various targets in the body .
Biochemical Pathways
Imidazole derivatives have been reported to influence a variety of biochemical processes, suggesting that they may interact with multiple pathways .
Pharmacokinetics
Imidazole derivatives are generally known for their broad range of chemical and biological properties, which suggests that they may have favorable pharmacokinetic profiles .
Result of Action
Imidazole derivatives have been reported to exhibit a variety of biological activities, suggesting that they may have multiple effects at the molecular and cellular levels .
Action Environment
It’s worth noting that the synthesis of imidazole derivatives can be conducted under solvent-free conditions, which suggests that they may be relatively stable under a variety of environmental conditions .
Future Directions
properties
IUPAC Name |
N-(1H-benzimidazol-2-ylmethyl)-5-phenyl-1,3-oxazole-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N4O2/c23-17(18-20-10-15(24-18)12-6-2-1-3-7-12)19-11-16-21-13-8-4-5-9-14(13)22-16/h1-10H,11H2,(H,19,23)(H,21,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCVZRWMUKQFIRB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CN=C(O2)C(=O)NCC3=NC4=CC=CC=C4N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N4O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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